Cas no 22308-09-4 (1,1-Cyclobutanedimethanol,1,1-bis(4-methylbenzenesulfonate))

• Product name: 1,1-Cyclobutanedimethanol,1,1-bis(4-methylbenzenesulfonate)
• CAS No: 22308-09-4
• MF: C₂₀H₂₄O₆S₂
• MW: 424.53096
• MDL: MFCD22418996
• CID: 288154
• PubChem ID: 342233

1,1-Cyclobutanedimethanol,1,1-bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclobutanedimethanol,1,1-bis(4-methylbenzenesulfonate)
• [1-[(4-methylphenyl)sulfonyloxymethyl]cyclobutyl]methyl 4-methylbenzenesulfonate
• CYCLOBUTANE-1,1-DIYLBIS(METHYLENE) BIS(4-METHYLBENZENESULFONATE)
• 1,1-bis(O-tosylmethyl)cyclobutane
• 1,1-Bis-(p-toluolsulfonyloxymethyl)-cyclobutan
• 1,1-bis(tosyloxymethyl)cyclobutane
• 1,1-bis< (tosyloxy)methyl> cyclobutane
• AC1L7VPU
• bis(hydroxymethyl)cyclobutane ditosylate
• bistoluene-p-sulphonate of 1,1-bis(hydroxymethyl)cyclobutane
• NSC378221
• SCHEMBL11637311
• 22308-09-4
• DTXSID00321580
• E73778
• cyclobutane-1,1-diylbis (methylene) bis(4-methylbenzenesulfonate)
• NSC-378221
• DBCZPSPFUJJRSK-UHFFFAOYSA-N
• DB-089190

• MDL： MFCD22418996
• Inchi： InChI=1S/C20H24O6S2/c1-16-4-8-18(9-5-16)27(21,22)25-14-20(12-3-13-20)15-26-28(23,24)19-10-6-17(2)7-11-19/h4-11H,3,12-15H2,1-2H3
• InChI Key： DBCZPSPFUJJRSK-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(OCC2(COS(C3C=CC(C)=CC=3)(=O)=O)CCC2)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 424.10152
• Monoisotopic Mass: 424.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.289
• Boiling Point: 579.5°Cat760mmHg
• Flash Point: 304.3°C
• Refractive Index: 1.567
• PSA: 86.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 1,1-Cyclobutanedimethanol,1,1-bis(4-methylbenzenesulfonate)

Comprehensive Guide to 1,1-Cyclobutanedimethanol,1,1-bis(4-methylbenzenesulfonate) (CAS No. 22308-09-4)

1,1-Cyclobutanedimethanol,1,1-bis(4-methylbenzenesulfonate) (CAS 22308-09-4) is a specialized organic compound widely utilized in advanced polymer synthesis, pharmaceutical intermediates, and high-performance material applications. Its unique molecular structure, featuring a cyclobutane core with dual p-toluenesulfonate functional groups, makes it a versatile building block for researchers and industrial chemists. This article delves into its properties, applications, and relevance to trending topics like sustainable chemistry and green synthesis.

The compound’s CAS number 22308-09-4 is a critical identifier for regulatory compliance and safety documentation. As interest grows in bio-based materials and low-toxicity additives, 1,1-Cyclobutanedimethanol derivatives have gained attention for their potential in eco-friendly formulations. Researchers frequently search for "cyclobutane-based sulfonates" or "tosylate ester applications," reflecting its niche yet expanding role in modern chemistry.

From a structural perspective, the cyclobutane ring confers rigidity, while the bis-tosylate groups enhance reactivity in nucleophilic substitutions. This balance makes it valuable for designing high-strength polymers and crosslinking agents. Recent studies highlight its utility in UV-curable coatings and adhesive technologies, aligning with industry demands for faster, energy-efficient production methods.

In pharmaceuticals, CAS 22308-09-4 serves as a precursor for chiral intermediates, addressing the need for stereoselective synthesis in drug development. Queries like "tosylate protecting groups" or "cyclobutane diol derivatives" often lead to this compound, underscoring its academic and industrial significance. Its stability under mild conditions also supports flow chemistry applications, a hot topic in process intensification.

Environmental considerations are paramount today, and 1,1-bis(4-methylbenzenesulfonate) derivatives are being explored for biodegradable plastics. Innovations in catalytic recycling of sulfonate esters further elevate its profile. For SEO optimization, terms like "cyclobutane dimethanol uses" or "non-hazardous sulfonate esters" resonate with audiences seeking safer alternatives.

In summary, 1,1-Cyclobutanedimethanol,1,1-bis(4-methylbenzenesulfonate) (CAS 22308-09-4) bridges fundamental research and cutting-edge applications. Its adaptability to green chemistry trends and material science advancements ensures enduring relevance. As industries prioritize sustainability and efficiency, this compound will remain a focal point for innovation.